Cas no 101401-89-2 (Trichothec-9-ene-3,8,15-triol,12,13-epoxy-, 8-(3-methylbutanoate), (3a,8a)- (9CI))

• Product Name: Trichothec-9-ene-3,8,15-triol,12,13-epoxy-, 8-(3-methylbutanoate), (3a,8a)- (9CI)
• CAS No: 101401-89-2
• MF: C₂₀H₃₀O₆
• MW: 366.448606967926
• CID: 178589
• PubChem ID: 91809638
• Update Time: 2025-04-19

Trichothec-9-ene-3,8,15-triol,12,13-epoxy-, 8-(3-methylbutanoate), (3a,8a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Trichothec-9-ene-3,8,15-triol,12,13-epoxy-, 8-(3-methylbutanoate), (3a,8a)- (9CI)
• (3β,8α,12ξ)-3,15-Dihydroxy-12,13-epoxytrichothec-9-en-8-yl 3-meth ylbutanoate
• 12,13-Epoxytrichothec-9-ene-3α,8α,15-triol 8-(3-methylbutyrate)
• Spiro[2,5-methano-1-benzoxepin-10,2'-oxirane],trichothec-9-ene-3,8,15-triol deriv.
• Sporotrichiol
• [(1R,2R,4S,7R,9R,10R,12S)-10-hydroxy-2-(hydroxymethyl)-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-4-yl] 3-methylbutanoate
• 101401-89-2
• CHEBI:175711
• Sporotrichol

• Inchi： 1S/C20H30O6/c1-11(2)5-16(23)25-14-8-19(9-21)15(6-12(14)3)26-17-13(22)7-18(19,4)20(17)10-24-20/h6,11,13-15,17,21-22H,5,7-10H2,1-4H3/t13-,14+,15-,17-,18-,19-,20+/m1/s1
• InChI Key： RCFUVEKOPPKTBN-HSZRPRSMSA-N
• SMILES： O1C[C@]21[C@H]1[C@@H](C[C@]2(C)[C@@]2(CO)C[C@@H](C(C)=C[C@H]2O1)OC(CC(C)C)=O)O

Computed Properties

• Exact Mass: 366.204239g/mol
• Monoisotopic Mass: 366.204239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 366.4g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 496°Cat760mmHg
• Flash Point: 170.5°C
• Refractive Index: 1.565
• PSA: 88.52000
• LogP: 1.58030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes